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Cat. No.: B15190844 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Single-cell RNA sequencing (scRNA-seq) has revolutionized our ability to dissect cellular

heterogeneity within complex tissues. A critical and often challenging aspect of a successful

scRNA-seq experiment is the preparation of a high-quality single-cell suspension from primary

tissues or cell cultures. During this process, cells are subjected to enzymatic and mechanical

stress, which can lead to reduced cell viability, RNA degradation, and the introduction of

transcriptional artifacts, thereby compromising the accuracy of the resulting data.

Zau8FV383Z is a novel, state-of-the-art cell preservation and RNA stabilization solution

designed to mitigate these challenges. It is a cell-permeable reagent that acts at multiple levels

to ensure the preservation of the native transcriptomic state of individual cells from the moment

of dissociation through to library preparation. This application note provides detailed protocols

for the use of Zau8FV383Z in preparing single-cell suspensions for scRNA-seq and presents

data demonstrating its efficacy in improving data quality.

Mechanism of Action
Zau8FV383Z employs a dual-action mechanism to protect cells and their RNA content. Firstly,

its proprietary formulation helps to stabilize cell membranes, making them more resilient to the

mechanical stresses of dissociation and centrifugation. Secondly, it contains a potent,

reversible inhibitor of a broad spectrum of RNases, which rapidly inactivates these enzymes
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upon cell lysis, thereby preserving RNA integrity. This dual functionality ensures that the

transcriptomic profiles captured by scRNA-seq are a more faithful representation of the in vivo

state of the cells.
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To cite this document: BenchChem. [Application Note: Zau8FV383Z for Enhanced Single-
Cell Sequencing Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15190844#using-zau8fv383z-for-single-cell-
sequencing-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15190844?utm_src=pdf-body-img
https://www.benchchem.com/product/b15190844#using-zau8fv383z-for-single-cell-sequencing-preparation
https://www.benchchem.com/product/b15190844#using-zau8fv383z-for-single-cell-sequencing-preparation
https://www.benchchem.com/product/b15190844#using-zau8fv383z-for-single-cell-sequencing-preparation
https://www.benchchem.com/product/b15190844#using-zau8fv383z-for-single-cell-sequencing-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15190844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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